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Compound of Interest

Compound Name: 1-Pentanamine, N,N-diethyl

Cat. No.: B15496606 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling 1-Pentanamine, N,N-diethyl, a flammable and corrosive amine, to empower you with

the knowledge to operate safely and effectively.

Chemical and Physical Properties

A thorough understanding of a chemical's properties is the foundation of safe handling.

Property Value

Molecular Formula C9H21N[1]

Molecular Weight 143.27 g/mol [1]

Appearance Colorless liquid

Odor Pungent

Boiling Point Not explicitly available

Flash Point -23 °C / -9.4 °F[2]

Solubility Soluble in water[2]
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1-Pentanamine, N,N-diethyl is classified with multiple hazards, necessitating stringent safety

measures. It is a highly flammable liquid and vapor, harmful if swallowed or in contact with skin,

and can cause severe skin burns and eye damage.[3] Adherence to the following PPE

protocols is mandatory.
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Hazard GHS Classification
Recommended Personal
Protective Equipment
(PPE)

Flammability
Flammable liquids: Category

2[3]

- Keep away from heat, sparks,

open flames, and hot surfaces.

[2][3] - Use explosion-proof

electrical, ventilating, and

lighting equipment.[2][3] - Use

only non-sparking tools.[2][3] -

Take precautionary measures

against static discharge.[2][3]

Acute Toxicity (Oral) Category 4[3]

- Do not eat, drink, or smoke

when using this product.[3] -

Wash skin thoroughly after

handling.[3]

Acute Toxicity (Dermal) Category 4[3]

- Wear protective gloves and

clothing to prevent skin

exposure.[2]

Skin Corrosion/Irritation Category 1B[3]

- Wear protective gloves,

protective clothing, eye

protection, and face protection.

[3]

Serious Eye Damage/Irritation Category 1[3]

- Wear eye protection/face

protection.[3] Ensure eyewash

stations and safety showers

are close to the workstation.[2]

Aquatic Hazard

Short-term (acute) aquatic

hazard: Category 3 Long-term

(chronic) aquatic hazard:

Category 3[3]

- Avoid release to the

environment.[3]
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A systematic approach to handling 1-Pentanamine, N,N-diethyl is crucial for minimizing risks.

The following workflow outlines the necessary steps from preparation to disposal.

Preparation Handling

Spill & Emergency

Disposal
Conduct Risk Assessment Don Appropriate PPE Prepare Well-Ventilated Work Area Transfer Chemical in Fume HoodProceed to handling Use Non-Sparking Tools Keep Container Tightly Closed

Evacuate Area

In case of spill

Collect Waste in Labeled Container

After use

Contain Spill with Absorbent Material Clean and Decontaminate

Collect contaminated materials

Store Waste in Designated Area Dispose via Approved Waste Service

Click to download full resolution via product page

Workflow for handling 1-Pentanamine, N,N-diethyl.

Experimental Protocols

1. Preparation:

Risk Assessment: Before any procedure, conduct a thorough risk assessment, considering

the quantities of 1-Pentanamine, N,N-diethyl being used and the specific experimental

conditions.

Personal Protective Equipment (PPE): At a minimum, wear chemical-resistant gloves (e.g.,

nitrile), a flame-resistant lab coat, and chemical splash goggles.[4][5] A face shield is

recommended when handling larger quantities or when there is a splash hazard.

Ventilation: All handling of 1-Pentanamine, N,N-diethyl must be performed in a certified

chemical fume hood to prevent inhalation of vapors.[2]

2. Handling and Use:

Grounding: To prevent static discharge, which can ignite flammable vapors, ensure that all

containers and equipment are properly grounded and bonded.[2][3]
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Incompatible Materials: Keep 1-Pentanamine, N,N-diethyl away from acids and strong

oxidizing agents.[2]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area designated

for flammable liquids.[2]

3. Spill and Emergency Procedures:

Minor Spills: For small spills, absorb the chemical with an inert material (e.g., sand,

vermiculite) and place it in a sealed container for disposal.[2]

Major Spills: In the event of a large spill, evacuate the area immediately and contact your

institution's emergency response team.

First Aid:

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin

with plenty of water for at least 15 minutes.[2] Seek immediate medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and

easy to do.[2] Seek immediate medical attention.[2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.[2]

Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water.[2] Seek immediate

medical attention.[2]

Disposal Plan

Proper disposal of 1-Pentanamine, N,N-diethyl and its contaminated materials is crucial to

protect the environment and comply with regulations.

Waste Collection: Collect all waste containing 1-Pentanamine, N,N-diethyl, including

contaminated absorbents and disposable PPE, in a clearly labeled, sealed container.
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Waste Storage: Store the waste container in a designated, well-ventilated area away from

incompatible materials.

Disposal: Dispose of the chemical waste through your institution's approved hazardous

waste disposal program. Do not pour it down the drain.[6] All disposal practices must adhere

to local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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